Cas no 3796-70-1 ((E)-6,10-Dimethylundeca-5,9-dien-2-one)

• Product Name: (E)-6,10-Dimethylundeca-5,9-dien-2-one
• CAS No: 3796-70-1
• MF: C₁₃O
• MW: 172.138503074646
• MDL: MFCD00008910
• CID: 44500
• Update Time: 2025-04-18

(E)-6,10-Dimethylundeca-5,9-dien-2-one Chemical and Physical Properties

Names and Identifiers

• 6,10-Dimethylundeca-5,9-dien-2-one
• Geranyl Acetane
• 6,10-Dimethyl-5,9-undecadien-2-one, mixed isomers
• Geranylacetone
• 2,6-Dimethyl-2,6-undecadiene-10-one
• 6,10-dimethyl-2-oxo-5,9-undecadiene
• 6,10-dimethyl-undeca-5,9-dien-2-one
• geranylacetic acid methyl ester
• methyl geranylacetate
• Methyl-5,9-dimethyl-deca-4,8-dienoat
• trans-Geranylessigsaeuremethylester
• (E)-6,10-Dimethylundeca-5,9-dien-2-one
• (E)-Geranylacetone
• 香叶基丙酮
• Geranyl acetone
• trans-Geranylacetone
• Geranylacetone, trans-
• Dihydropseudoionone
• 9B7RY79U9Z
• 2,6-Dimethyl-2,6-undecadien-2-one, trans-
• 6,10-Dimethyl-5,9-undecadien-2-one, trans-
• HNZUNIKWNYHEJJ-FM
• 6,10-Dimethyl-5,9-undecadien-2-one
• 6,10-Dimethyl-5,9-undecad

• MDL： MFCD00008910
• Inchi： 1S/C13O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14
• InChI Key： QLRJNYRYBHASEO-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]\[C][C]C(=O)[C])/[C])/[C] |^1:0,2,6,11,12,13,^4:3,4,7,8|
• BRN： 1722277

Computed Properties

• Exact Mass: 194.16700
• Monoisotopic Mass: 194.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Liquid
• Density: 0.873
• Boiling Point: 254-258 ºC
• Flash Point: >110 ºC
• Refractive Index: 1.467
• PSA: 17.07000
• LogP: 4.04830
• FEMA: 3542

(E)-6,10-Dimethylundeca-5,9-dien-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids